molecular formula C17H14ClN3O2 B8588193 1-Benzyl-3-(3-chlorophenyl)-1-(cyanoacetyl)urea

1-Benzyl-3-(3-chlorophenyl)-1-(cyanoacetyl)urea

Cat. No.: B8588193
M. Wt: 327.8 g/mol
InChI Key: PLILKGFXHDBJAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyl-3-(3-chlorophenyl)-1-(cyanoacetyl)urea is a useful research compound. Its molecular formula is C17H14ClN3O2 and its molecular weight is 327.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H14ClN3O2

Molecular Weight

327.8 g/mol

IUPAC Name

N-benzyl-N-[(3-chlorophenyl)carbamoyl]-2-cyanoacetamide

InChI

InChI=1S/C17H14ClN3O2/c18-14-7-4-8-15(11-14)20-17(23)21(16(22)9-10-19)12-13-5-2-1-3-6-13/h1-8,11H,9,12H2,(H,20,23)

InChI Key

PLILKGFXHDBJAF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN(C(=O)CC#N)C(=O)NC2=CC(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-benzyl-3-(3-chlorophenyl)urea (44.78 g) and cyanoacetic acid (16.11 g) was ground together and then acetic anhydride (48 ml) added. The resulting mixture was heated and stirred at 75°-80° C. for 16 h. It was then allowed to cool, diluted with ether and the product filtered off and washed with ether. This was then recrystallised from toluene with a hot filtration. Yield=20.15 g.
Quantity
44.78 g
Type
reactant
Reaction Step One
Quantity
16.11 g
Type
reactant
Reaction Step One
Quantity
48 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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